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These application notes provide researchers, scientists, and drug development professionals

with a comprehensive overview and practical guidance for modeling chlorofluorocarbon-11

(CFC-11) emissions originating from oceanic reservoirs.

Introduction
Chlorofluorocarbons (CFCs) are potent ozone-depleting substances. While their production

was phased out under the Montreal Protocol, the world's oceans have absorbed a significant

amount of these compounds, acting as a substantial reservoir.[1] As atmospheric

concentrations of CFC-11 decrease, the ocean is projected to transition from a net sink to a net

source, releasing CFC-11 back into the atmosphere.[1][2][3] Understanding and accurately

modeling these oceanic emissions is crucial for interpreting atmospheric observations, verifying

compliance with international agreements, and predicting future atmospheric CFC-11 levels.

Recent studies have highlighted unexpected increases in global CFC-11 emissions,

emphasizing the need to accurately quantify all potential sources, including the oceans.[2]

Modeling efforts are essential to distinguish between new, illicit emissions and the outgassing

from oceanic reservoirs.
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Quantitative Data Summary
The following tables summarize key quantitative data related to oceanic CFC-11 emissions and

modeling parameters derived from recent studies.

Table 1: Global CFC-11 Budget and Oceanic Influence
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Parameter Value Year/Period Source

Unexpected increase

in CFC-11 emissions
~10 Gg/yr Post-2013 [2]

Oceanic contribution

to reducing

unexpected emissions

0.4 ± 0.3 Gg/yr Post-2013 [2]

Estimated oceanic

absorption of

manufactured CFC-11

5-10% Total [1]

Projected start of net

oceanic CFC-11

outgassing

~2075 Future [1][3]

Projected detectable

atmospheric increase

from ocean emissions

mid-2100s Future [2]

Projected annual

ocean emission rate in

the mid-2100s

~0.5 Gg/yr mid-2100s [2]

Peak oceanic CFC-11

inventory in MITgcm

model

- 2075

Global ocean CFC-11

inventory estimate

(WOCE)

75.6 ± 16.5 Gg 1994

Global ocean CFC-11

inventory in MITgcm

model

~82 Gg 1994

Table 2: Impact of Oceanic Processes on CFC-11 Lifetime
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Scenario
CFC-11
Atmospheric
Lifetime

Year Source

Atmosphere-only loss 55 years (constant) -

Atmosphere and

ocean loss
~50 years 1950

Atmosphere and

ocean loss
~54 years 2000

Atmosphere and

ocean loss
~60 years 2250

Increase in residence

time due to ocean

outgassing

up to 5 years by 2200 [1]

Experimental Protocols: Modeling Oceanic CFC-11
Fluxes
Modeling the exchange of CFC-11 between the ocean and the atmosphere involves several

key components, from simple box models for conceptual understanding to complex global

circulation models for detailed simulations.

Protocol 1: Box Model for Simulating Air-Sea Exchange
This protocol describes a simplified box model approach, useful for understanding the

fundamental dynamics of CFC-11 partitioning.

Objective: To simulate the long-term exchange of CFC-11 between the atmosphere, the ocean

mixed layer, and the deep ocean.

Model Structure:

Atmosphere: Typically represented by one or two boxes (e.g., Northern and Southern

Hemispheres).
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Ocean Mixed Layer: The upper layer of the ocean that is in direct contact with the

atmosphere.

Deep Ocean: The vast reservoir below the mixed layer.

Methodology:

Define Compartments and Linkages: Establish the model structure with boxes representing

the atmosphere, ocean mixed layer, and deep ocean for each hemisphere. The exchange

between these boxes is governed by transport parameters.

Input Anthropogenic Emissions: Use historical and projected CFC-11 emission data as the

primary input into the atmospheric box.

Parameterize Air-Sea Flux: The flux of CFC-11 between the atmosphere and the ocean

mixed layer is a critical component. The net downward flux (Q) can be calculated using the

following formula[4]: Q = k * F * (pCFC_atm - pCFC_ocean) Where:

k is the gas transfer velocity.

F is the solubility of CFC-11 in seawater.

pCFC_atm is the partial pressure of CFC-11 in the atmosphere.

pCFC_ocean is the partial pressure of CFC-11 in the surface ocean.

Parameterize Ocean Transport: The exchange of CFC-11 between the mixed layer and the

deep ocean is parameterized to represent processes like vertical mixing and advection.

Incorporate Atmospheric Loss: Include a first-order loss term in the atmospheric box to

represent the chemical degradation of CFC-11.

Run and Analyze: Run the model over the desired time period (e.g., 1930-2300) to observe

the evolution of CFC-11 inventories in each box and the direction and magnitude of the air-

sea flux.
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Protocol 2: General Circulation Model (GCM) for Detailed
Oceanic Transport
This protocol outlines the use of an Ocean General Circulation Model (OGCM) coupled with an

atmospheric model for a more realistic simulation. The MIT General Circulation Model

(MITgcm) is a commonly used tool for such studies.[1]

Objective: To simulate the detailed spatial and temporal distribution of CFC-11 in the ocean and

its flux across the air-sea interface.

Model Setup:

Atmospheric Component: A simplified atmospheric box model can be coupled to the OGCM.

[5]

Oceanic Component: The MITgcm or a similar OGCM that simulates ocean currents,

temperature, salinity, and mixing.

Methodology:

Model Configuration: Configure the MITgcm with appropriate resolution and physical

parameterizations. The model can be run in different modes, such as a climatological forcing

run (Hist run) or a climate change scenario run (e.g., RCP8.5).[5]

Forcing Fields: Force the model with meteorological data, including wind stress and

buoyancy fluxes. For climate change scenarios, output from a fully coupled global climate

model can be used.[5]

CFC-11 as a Passive Tracer: Treat CFC-11 as a passive and conservative tracer within the

ocean model.[4][5] Its movement is governed by the simulated ocean circulation and mixing.

Air-Sea Flux Calculation: Implement a parameterization for the air-sea flux of CFC-11 at the

ocean surface in each model grid cell, as described in Protocol 1. This calculation will

depend on model-simulated sea surface temperature (SST), salinity (SSS), and prescribed

atmospheric CFC-11 concentrations.[4]
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Model Spin-up and Simulation: Initialize the model and run it for a sufficient period to reach a

stable state before introducing anthropogenic CFC-11 emissions. The simulation should

extend from the pre-industrial era to the future period of interest.

Analysis of Output: Analyze the model output to determine the oceanic inventory of CFC-11,

the spatial distribution of uptake and outgassing, and the net air-sea flux over time. Compare

the model results with observational data where available.

Visualizations
The following diagrams illustrate key concepts and workflows in modeling oceanic CFC-11

emissions.
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Caption: Workflow for modeling oceanic CFC-11 emissions.
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Caption: Key parameters influencing air-sea CFC-11 flux.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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